Cas no 2137886-15-6 ({7-Methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine)

{7-Methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine is a spirocyclic amine derivative characterized by its unique oxaspiro[4.4]nonane core structure. This compound exhibits potential utility as an intermediate in pharmaceutical and agrochemical synthesis due to its rigid spirocyclic framework, which can enhance molecular stability and selectivity. The presence of a primary amine group allows for further functionalization, making it valuable for derivatization in drug discovery and material science applications. Its structural complexity may also contribute to novel bioactivity profiles. The compound is typically handled under controlled conditions due to its reactive amine functionality, requiring appropriate storage and handling protocols to ensure stability and purity.
{7-Methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine structure
2137886-15-6 structure
Product Name:{7-Methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine
CAS No:2137886-15-6
MF:C10H19NO
MW:169.263962984085
CID:6172042
PubChem ID:165452308
Update Time:2025-06-28

{7-Methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • EN300-744302
    • 2137886-15-6
    • {7-methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine
    • {7-Methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine
    • Inchi: 1S/C10H19NO/c1-8-2-4-10(6-8)9(7-11)3-5-12-10/h8-9H,2-7,11H2,1H3
    • InChI Key: KVOQGADEIJJGCH-UHFFFAOYSA-N
    • SMILES: O1CCC(CN)C21CCC(C)C2

Computed Properties

  • Exact Mass: 169.146664230g/mol
  • Monoisotopic Mass: 169.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 35.2Ų

{7-Methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-744302-1.0g
{7-methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine
2137886-15-6 95%
1.0g
$914.0 2024-05-23
Enamine
EN300-744302-0.05g
{7-methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine
2137886-15-6 95%
0.05g
$768.0 2024-05-23
Enamine
EN300-744302-0.1g
{7-methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine
2137886-15-6 95%
0.1g
$804.0 2024-05-23
Enamine
EN300-744302-0.25g
{7-methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine
2137886-15-6 95%
0.25g
$840.0 2024-05-23
Enamine
EN300-744302-0.5g
{7-methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine
2137886-15-6 95%
0.5g
$877.0 2024-05-23
Enamine
EN300-744302-2.5g
{7-methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine
2137886-15-6 95%
2.5g
$1791.0 2024-05-23
Enamine
EN300-744302-5.0g
{7-methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine
2137886-15-6 95%
5.0g
$2650.0 2024-05-23
Enamine
EN300-744302-10.0g
{7-methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine
2137886-15-6 95%
10.0g
$3929.0 2024-05-23

Additional information on {7-Methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine

Introduction to {7-Methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine (CAS NO 2137886-15-6)

{7-Methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine, also known by its CAS registry number 2137886-15-6, is a unique chemical compound that has garnered significant attention in the field of biomedical research and pharmaceutical development. This molecule belongs to the class of spiro compounds, which are characterized by their bicyclic structure where two rings share a single atom. The compound's spiro[4.4]nonane core is further modified with a 7-methyl group and an amine functional group, making it a promising candidate for various applications in drug discovery.

Recent studies have highlighted the potential of spiro compounds as scaffolds for designing novel drugs due to their versatility and ability to mimic complex biological structures. The 1-oxaspiro[4.4]nonane framework provides a rigid yet flexible backbone, which can be exploited to create molecules with enhanced pharmacokinetic properties. Furthermore, the presence of the methanamine group at the 4-position offers a reactive site for potential post-translational modifications or interactions with biomolecules.

One of the most exciting developments in the study of {7-Methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine is its application as a template for designing kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in various diseases, including cancer, inflammatory disorders, and neurological conditions. The spiro structure of this compound allows for precise placement of functional groups to achieve high specificity towards target kinases while minimizing off-target effects.

Another area of interest lies in its potential as a lead molecule in the development of treatments for central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter systems makes it a valuable tool for exploring new avenues in neuropharmacology. Recent research has demonstrated that derivatives of {7-Methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine can modulate key receptors such as the NMDA receptor and the serotonin transporter, suggesting their potential utility in treating conditions like epilepsy, depression, and schizophrenia.

Moreover, this compound has shown promising results in the realm of metabolic diseases. Studies have indicated that certain derivatives can inhibit key enzymes involved in lipid metabolism, offering a novel approach to combating disorders such as obesity, diabetes, and hyperlipidemia. The 7-methyl group plays a crucial role in optimizing the molecule's lipophilicity, which is essential for its bioavailability and pharmacokinetic profile.

Despite its potential, further research is required to fully elucidate the mechanisms of action and optimize the therapeutic index of {7-Methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine. Ongoing efforts focus on identifying novel derivatives with improved selectivity and reduced toxicity, as well as exploring its potential in combination therapies.

In conclusion, {7-Methyl-1-oxaspiro[4.4]nonan-4-yl}methanamine (CAS NO 2137886-15-6) stands out as a versatile and innovative compound with wide-ranging applications in the biomedical sciences. Its unique spiro structure, coupled with its functional diversity, positions it as a valuable asset in the quest for next-generation drugs. As research into this molecule continues to evolve, it is poised to make significant contributions to the treatment of various diseases and disorders.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.